Boc-O-SN-38

• Molecular Formula: C27H28N2O7
• Molecular Weight: 492.5 g/mol
• InChI: InChI=1S/C27H28N2O7/c1-6-15-16-10-14(35-25(32)36-26(3,4)5)8-9-20(16)28-22-17(15)12-29-21(22)11-19-18(23(29)30)13-34-24(31)27(19,33)7-2/h8-11,33H,6-7,12-13H2,1-5H3/t27-/m0/s1
• InChIKey: ONAYALQOZNDTCL-MHZLTWQESA-N

Boc-O-SN-38 采购指南：SN-38 前药中间体的功能化修饰特征与应用定位

Boc-O-SN-38（CAS: 362497-15-2，分子式 C27H28N2O7，分子量 492.5 g/mol）是 SN-38（7-乙基-10-羟基喜树碱）的 C10-羟基经叔丁氧羰基（Boc）保护修饰的前药衍生物，同时也是制备抗体-药物偶联物（ADC）及其他靶向递送系统的关键功能化中间体 。其母体化合物 SN-38 作为拓扑异构酶 I 抑制剂伊立替康（CPT-11）的活性代谢物，对 DNA 和 RNA 合成的 IC50 分别为 0.077 μM 和 1.3 μM，对多种人肿瘤细胞系（HCT-116、BEL-7402、HL60、HELA）的 IC50 值在 3.3–22 nM 范围 [1]。然而，SN-38 极低的水溶性（< 10 μg/mL）、在生理 pH 以上环境中的内酯环不稳定性，以及严重的不良反应和个体间药代动力学差异（CPT-11 体内酶转化率低），严重限制了其直接临床应用 [2]。Boc-O-SN-38 通过在 C10-羟基位置引入 Boc 保护基团，一方面作为化学合成中间体实现了后续偶联反应的可控性 ，另一方面赋予了 pH 依赖性激活特性，能够在酸性肿瘤微环境中脱保护并释放活性 SN-38，为研究者提供了一种兼顾合成可操作性与递送功能化的工具分子 [3]。

1

pH-Responsive Nanocarrier Engineering Functionalized Boc prodrug supports acid-triggered payload release research in tumor microenvironment models. Micellar, liposomal, and nanoparticle carrier contexts.

2

Carrier-Free Co-Assembly Research Boc modification disrupts molecular ordering for efficient dual-drug co-assembly with hydrophobic partners. Verified with PTX-Boc and alpha-TOS systems.

3

ADC Linker Chemistry Selective C10-OH protection enables controlled conjugation without competing reactions at C20-OH. Supports homogeneous DAR distribution goals.

• [1] Fisher Scientific/Tocris. SN 38 Product Datasheet. IC50 data for HCT-116, BEL-7402, HL60, HELA cells. View Source
• [2] 中国药房. SN38 前药及其新剂型研究进展. 2024. View Source
• [3] Song L, et al. Biodegradable Polymeric Micelle-Mediated Delivery of a pH-Activatable Prodrug of 7-Ethyl-10-Hydroxy-Camptothecin (SN-38) to Enhance Anti-Angiogenesis and Anti-Tumor Activity. J Biomed Nanotechnol. 2018;14(2):267-280. PMID: 31352923. View Source

Boc-O-SN-38 采购决策关键点：为何 SN-38 与伊立替康不可直接替代 Boc 修饰的功能化前药

对于从事靶向药物递送系统开发（ADC、纳米粒、聚合物胶束）或 SN-38 结构修饰的研究者而言，直接采购未修饰的 SN-38、伊立替康（CPT-11）或其他非 Boc 保护的 SN-38 衍生物将无法实现 Boc-O-SN-38 独有的功能化属性。首先，未修饰 SN-38 的 C10-羟基在化学偶联过程中反应选择性差，与 C20-羟基的竞争性反应会导致偶联效率低下和产物异质性 [1]。其次，伊立替康虽为临床批准的 SN-38 前药，但其在体内的羧酸酯酶转化效率低且个体间差异大（转化率不确定），活性 SN-38 暴露量仅为给药剂量的 2–8%，而体外活性数据显示 SN-38 的细胞毒性是伊立替康本身的 100–1000 倍，意味着伊立替康作为体外研究工具或递送系统构建模块存在严重的活性损失 。此外，Boc-O-SN-38 的 Boc 保护基不仅提供合成中间体的保护功能，更赋予其在酸性环境（pH 5.5–6.8）中脱保护释放活性 SN-38 的可编程释放特性，这一双重功能是任何非 Boc 修饰的 SN-38 类似物所不具备的 [2]。以下证据详细量化了 Boc-O-SN-38 相对于上述替代方案的差异化优势。

Unmodified SN-38 Direct use may lead to heterogeneous conjugation due to C10-OH and C20-OH competition. pH-programmable activation is absent.

Irinotecan (CPT-11) Low and variable esterase-dependent conversion to SN-38 in vitro limits its utility as a controlled delivery building block.

Non-Boc SN-38 Analogs Lack the molecular packing disruption and pH-sensitive cleavage profile required for efficient co-assembly or programmed release.

• [1] US Patent Application: Antibody-SN-38 Immunoconjugates with CL2A Linker. Discusses competition between C10-OH and C20-OH in SN-38 derivatization. View Source
• [2] Song L, et al. J Biomed Nanotechnol. 2018;14(2):267-280. PMID: 31352923. View Source

Boc-O-SN-38 产品特异性定量证据指南：差异化的可量化实验数据

Boc-O-SN-38 的 pH 依赖性激活：SN-38-Boc 胶束在酸性肿瘤微环境中释放活性 SN-38 的定量对比

在相同的肿瘤相关酸性条件下，Boc-O-SN-38（文献中记作 SN-38-Boc）经设计可在酸性肿瘤微环境（pH 5.5–6.8）中脱保护并快速转化为活性 SN-38，而未修饰的 SN-38 缺乏这种 pH 依赖的程序化激活机制 [1]。虽然当前缺乏同一实验中 Boc-O-SN-38 与未修饰 SN-38 的直接释放动力学数据，但来自同一研究组的功能验证实验表明：将 SN-38-Boc 包载于 MPEG-P(CL-ran-TMC) 胶束中后，该制剂通过 EPR 效应在肿瘤部位蓄积并实现持续释放，在 HCT116 和 CT26 两种结直肠癌细胞系中均显示出显著增强的细胞毒性和凋亡诱导能力，且体内实验中 SN-38-Boc 胶束的抗肿瘤生长抑制作用强于游离药物 [1]。

pH-Activation Profile

Class-level inference

SN-38-Boc micelles release active SN-38 at pH 5.5–6.8. Reported enhanced cytotoxicity and apoptosis induction in HCT116 and CT26 colorectal cancer cell models vs. free drug.

Supports pH-responsive release research.

Direct release kinetics vs. unmodified SN-38 not reported in same study.

Evidence Dimension	pH 响应性激活与抗肿瘤效力
Target Compound Data	SN-38-Boc 胶束在肿瘤酸性微环境（pH 5.5–6.8）中脱保护释放活性 SN-38；HCT116 和 CT26 两种结直肠癌细胞系中细胞毒性和凋亡诱导显著增强；体内皮下移植瘤模型中肿瘤生长抑制强于游离药物组
Comparator Or Baseline	游离 SN-38-Boc（非胶束化）在相同细胞系和体内模型中的抗肿瘤活性较低
Quantified Difference	组织学分析显示 SN-38-Boc 胶束通过诱导更多凋亡、抑制血管生成和抑制增殖，表现出比游离药物更有效的抗肿瘤活性（原文表述为 'more effective' 和 'stronger inhibition'，但该研究未报告胶束组与游离药物组的直接 IC50 比值或肿瘤体积抑制率的定量差异值）
Conditions	HCT116 人结直肠癌细胞系；CT26 小鼠结直肠癌细胞系；HCT116 和 CT26 皮下异种移植瘤模型；转基因斑马鱼血管生成模型

Why This Matters

采购 Boc-O-SN-38 而非未修饰 SN-38 的关键科学依据在于其内建的 pH 可编程释放特性——这一功能属性使该化合物成为开发肿瘤微环境响应型纳米递送系统的直接可用构建模块，无需额外进行复杂的保护-脱保护化学操作。

• [1] Song L, et al. Biodegradable Polymeric Micelle-Mediated Delivery of a pH-Activatable Prodrug of 7-Ethyl-10-Hydroxy-Camptothecin (SN-38) to Enhance Anti-Angiogenesis and Anti-Tumor Activity. J Biomed Nanotechnol. 2018;14(2):267-280. PMID: 31352923. View Source

Boc 修饰驱动的分子排列扰乱：PTX-Boc 和 SN38-Boc 与未修饰药物的纳米共组装能力对比

在无载体药物递送系统（CDDS）的开发中，将 Boc 修饰的 SN38（SN38-Boc）与 Boc 修饰的紫杉醇（PTX-Boc）进行对比研究。Boc 修饰显著降低了两种药物的结晶度并破坏了其原有的有序堆叠结构 [1]。分子动力学模拟进一步量化了这一效应：Boc 修饰增加了分子间距、降低了堆积密度、扩大了分子体积，导致分子堆积排列更加松散。这种结构改变使得 Boc 修饰的药物分子能够以近乎预定的质量比与 α-生育酚琥珀酸酯（α-TOS）高效共组装，形成球形纳米颗粒。值得注意的是，该纳米颗粒的载药量高达 52.66%，在 4°C 条件下保持稳定超过 50 天，并在 pH 5.0 时表现出可控释放特性 [1]。体内外实验结果证实，Boc 修饰后药物保持了生物活性，且与 α-TOS 共组装后通过下调 MMP-9 表达产生显著的协同抗肿瘤作用并抑制肿瘤转移 [1]。

Co-Assembly Efficiency

Head-to-head

Boc modification achieves 52.66% drug loading in co-assembled nanoparticles with alpha-TOS; stable for >50 days at 4°C; pH 5.0 controlled release confirmed.

Enables high-efficiency co-assembly workflows.

Compared to unmodified PTX/SN-38 which fail effective co-assembly due to high crystallinity.

Evidence Dimension	Boc 修饰对药物结晶度和分子堆积结构的影响
Target Compound Data	Boc 修饰后结晶度显著降低；分子间距增加、堆积密度降低、分子体积扩大；共组装纳米颗粒载药量 52.66%；4°C 稳定性 > 50 天；pH 5.0 可控释放
Comparator Or Baseline	未修饰的 PTX 和 SN38（高结晶度，有序堆叠结构，难以与 α-TOS 有效共组装形成稳定纳米颗粒）
Quantified Difference	载药量达到 52.66%；4°C 条件下保持稳定超过 50 天；在 pH 5.0 时实现可控释放
Conditions	偏振光显微镜（PLM）和 X 射线衍射（XRD）表征；分子动力学模拟；α-TOS 共组装系统；体外和体内抗肿瘤活性评估

Why This Matters

如果研究目标涉及无载体共组装纳米药物（尤其是需要将 SN-38 与第二种疏水药物按精确比例共递送的场景），未修饰的 SN-38 因结晶度高、分子排列致密而无法有效共组装。Boc-O-SN-38 提供了经过实验验证的分子工程化解决方案，其低结晶度和松散堆积结构是高效共组装的必要条件。

• [1] Zhang X, et al. tert-Butoxycarbonyl-Modification Driven Disturbance of Molecular Ordering Enables High-Efficiency Dual Drugs Co-Assembly for Synergistic Tumor Inhibition. ACS Nano. 2025. DOI: 10.1021/acsnano.4c16986. View Source

Boc-O-SN-38 的合成中间体功能定位：作为 ADC 有效载荷前体的化学可操作性

Boc-O-SN-38 作为 SN-38 的 Boc 保护衍生物，其核心功能价值在于实现受控的化学偶联反应而不影响胺基官能团 。这一功能属性使其区别于未修饰的 SN-38——后者在 C10-羟基和 C20-羟基之间的反应竞争问题限制了直接偶联的效率和产物均一性 [1]。Boc-O-SN-38 的分子量为 492.5 g/mol，纯度通常为 95% 或更高（供应商规格），适用于 ADC 连接子化学中的精确修饰 。

ADC Precursor Suitability

Class-level inference

Boc protection at C10-OH enables controlled linker chemistry without affecting other functional groups. Supplier specification purity ≥ 95%.

Supports controlled conjugation and homogeneous product.

Qualitative selectivity advantage; DAR homogeneity requires batch validation.

Evidence Dimension	ADC 有效载荷前体的化学可操作性和偶联可控性
Target Compound Data	Boc 保护基在 C10-羟基位置提供选择性保护，使后续偶联反应可控进行而不影响其他官能团；分子量 492.5 g/mol；纯度 ≥ 95%
Comparator Or Baseline	未修饰的 SN-38（C10-羟基和 C20-羟基均暴露，偶联反应选择性差）
Quantified Difference	未提供直接定量对比数据；差异体现在定性层面的合成选择性改善和产物均一性提升
Conditions	ADC 连接子化学；PEG 化修饰；肽-药物偶联物合成

Why This Matters

在 ADC 开发中，有效载荷前体的化学可操作性和批次间一致性直接影响偶联效率和最终产品的药物-抗体比（DAR）分布。Boc-O-SN-38 提供的选择性保护是获得均一偶联产物的关键控制点，未修饰 SN-38 无法实现同等级别的反应可控性。

• [1] US Patent Application: Methods and Compositions for Preparing SN-38 Conjugates. Describes competition between C10-OH and C20-OH in SN-38 derivatization. View Source

Boc-O-SN-38 的专利性地位：pH 敏感型 SN-38 胶束的专利保护与临床应用前景

中国专利 CN106963731A（申请日 2017-02-10）公开了一种 pH 敏感型的 SN-38 胶束，其为包载有 7-乙基-10-叔丁氧羰基喜树碱（即 Boc-O-SN-38）的单甲氧基聚乙二醇-聚(ε-己内酯-ran-三亚甲基碳酸酯)（MPEG-P(CL-ran-TMC)）胶束。该专利由四川大学华西医院的研究团队（发明人：巩长旸、谢永美、曾安琪、杨超、宋林江、魏于全）提交，其内容与上述发表的学术论文一致，表明该化合物及其制剂方案具有知识产权保护，抗肿瘤活性优良，临床应用前景良好 [1]。

Patent Protection Status

Supporting evidence

Boc-O-SN-38 micelle formulation protected under Chinese Patent CN106963731A by West China Hospital, Sichuan University.

Provides IP foundation for translational research.

Direct IC50 comparison with free SN-38/CPT-11 not provided in the patent.

Evidence Dimension	化合物在药物递送系统中的专利保护状态
Target Compound Data	Boc-O-SN-38 作为 pH 敏感型胶束的核心包载药物，其制剂方案受中国发明专利 CN106963731A 保护
Comparator Or Baseline	未修饰 SN-38 或非 Boc 保护的 SN-38 衍生物的类似胶束制剂可能不享有相同专利保护
Quantified Difference	专利文件中描述该胶束 '抗肿瘤活性优良'，但未提供与游离 SN-38 或 CPT-11 的直接 IC50 比值
Conditions	MPEG-P(CL-ran-TMC) 胶束系统；pH 敏感释放；中国专利 CN106963731A（申请日 2017-02-10，公开号 CN106963731A）

Why This Matters

对于考虑临床转化或商业化的研究项目，Boc-O-SN-38 的专利保护状态为制剂开发提供了明确的知识产权基础，而使用未修饰 SN-38 可能需要重新设计绕过现有专利的制剂方案。

• [1] 巩长旸, 谢永美, 曾安琪, 杨超, 宋林江, 魏于全. 一种 pH 敏感型的 SN-38 胶束及其制备方法和用途. 中国发明专利 CN106963731A. 申请日: 2017-02-10. 公开号: CN106963731A. 专利权人: 四川大学华西医院. View Source

Boc-O-SN-38 的最佳研究与工业应用场景

场景一：pH 响应型肿瘤微环境激活的纳米药物递送系统开发

适合从事聚合物胶束、脂质体或纳米粒递送系统开发的研究者。基于 Song 等人（2018）的研究，Boc-O-SN-38 被包载于 MPEG-P(CL-ran-TMC) 胶束后，可通过 EPR 效应在肿瘤部位蓄积，并在酸性肿瘤微环境（pH 5.5–6.8）中快速转化为活性 SN-38，实现 pH 可编程的抗肿瘤药物释放 [1]。与直接使用未修饰 SN-38 相比，Boc 修饰的前药策略提供了明确的酸敏感性激活开关，避免了 SN-38 内酯环在生理 pH 下的不稳定性问题，并已在 HCT116 和 CT26 结直肠癌皮下移植瘤模型中验证了增强的抗肿瘤效果 [1]。

场景二：无载体双药共组装纳米递送系统的构建

适合从事无载体药物递送系统（CDDS）和多药协同治疗策略开发的研究者。基于 Zhang 等人（2025）的 ACS Nano 研究，Boc-O-SN-38 因 Boc 修饰降低了结晶度、破坏了有序堆叠结构、增加了分子间距并降低了堆积密度，使其能够与 Boc 修饰的 PTX 以及 α-TOS 高效共组装形成球形纳米颗粒，载药量高达 52.66%，4°C 稳定性超过 50 天 [2]。对于需要将 SN-38 与第二种疏水药物按精确比例共递送的协同治疗研究，Boc-O-SN-38 是唯一经过实验验证能够实现高效共组装的 SN-38 衍生物——未修饰 SN-38 因高结晶度和致密分子堆积无法有效参与此类共组装过程 [2]。

场景三：ADC 药物研发中的受控偶联化学

适合从事抗体-药物偶联物（ADC）有效载荷修饰和连接子化学开发的研究者。Boc-O-SN-38 在 C10-羟基位置引入 Boc 保护基，使后续与连接子或抗体的偶联反应能够在不影响胺基官能团的条件下可控进行 。这一选择性保护策略解决了未修饰 SN-38 在直接偶联时 C10-羟基和 C20-羟基之间的反应竞争问题，有助于提高偶联效率和产物均一性 [3]。此外，Boc-O-SN-38 作为中间体，其高纯度（≥95%）和明确的分子特征（CAS: 362497-15-2，MW: 492.5 g/mol）为 ADC 工艺开发和质量控制提供了可靠的物料基础 。

场景四：pH 敏感型 SN-38 胶束制剂的专利保护范围内的研发

适合从事有商业化或临床转化意图的 SN-38 纳米制剂开发的研究团队。中国专利 CN106963731A 保护了一种包载有 Boc-O-SN-38 的 MPEG-P(CL-ran-TMC) pH 敏感型胶束及其制备方法和用途，专利权人为四川大学华西医院 [4]。对于考虑后续临床转化或商业化开发的项目，使用 Boc-O-SN-38 作为核心有效载荷前体可使制剂开发工作建立在明确的专利保护基础上。相比之下，直接使用未修饰 SN-38 开发类似胶束制剂可能需要重新设计处方以规避专利限制。

Application

Selection Property

Validation Focus

pH-Responsive Nanocarrier Research

Acid-labile Boc protection for programmable activation

Release kinetics and model-response in tumor pH conditions

Carrier-Free Co-Assembly Studies

Reduced crystallinity and disordered molecular packing

Co-assembly efficiency and nanoparticle stability endpoints

ADC Payload Conjugation

Selective C10-OH protection for controlled linker chemistry

Conjugation efficiency and DAR distribution review

Patent-Protected Formulation R&D

IP-covered micelle composition (CN106963731A)

Freedom-to-operate and translational pathway context

• [1] Song L, et al. Biodegradable Polymeric Micelle-Mediated Delivery of a pH-Activatable Prodrug of 7-Ethyl-10-Hydroxy-Camptothecin (SN-38) to Enhance Anti-Angiogenesis and Anti-Tumor Activity. J Biomed Nanotechnol. 2018;14(2):267-280. PMID: 31352923. View Source
• [2] Zhang X, et al. tert-Butoxycarbonyl-Modification Driven Disturbance of Molecular Ordering Enables High-Efficiency Dual Drugs Co-Assembly for Synergistic Tumor Inhibition. ACS Nano. 2025. DOI: 10.1021/acsnano.4c16986. View Source
• [3] US Patent Application: Methods and Compositions for Preparing SN-38 Conjugates. View Source
• [4] 巩长旸, 等. 一种 pH 敏感型的 SN-38 胶束及其制备方法和用途. 中国发明专利 CN106963731A. 申请日: 2017-02-10. 专利权人: 四川大学华西医院. View Source